N-[2-chloro-5-(trifluoromethyl)phenyl]-5-ethyl-3-isoxazolecarboxamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-5-ethyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C13H10ClF3N2O2/c1-2-8-6-11(19-21-8)12(20)18-10-5-7(13(15,16)17)3-4-9(10)14/h3-6H,2H2,1H3,(H,18,20)
• InChI Key: KNKMSQYZLIBJSR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NO1)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C13H10ClF3N2O2
• Molecular Weight: 318.68 g/mol

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-5-ethyl-3-isoxazolecarboxamide, commonly known as CTIP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as cancer research, neuroscience, and immunology. CTIP is a small molecule that belongs to the family of isoxazolecarboxamides and is synthesized using a specific method. In

Mechanism of Action

The mechanism of action of CTIP is not fully understood, but it is believed to involve the modulation of ion channels and the induction of apoptosis. CTIP has been shown to activate the TRPM7 ion channel, which is important for cellular signaling and regulation of cell growth. CTIP has also been shown to inhibit the activity of the NF-kB pathway, which is important for the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
CTIP has been shown to have various biochemical and physiological effects. In cancer cells, CTIP has been shown to induce apoptosis by activating the caspase pathway, which is important for the regulation of cell death. CTIP has also been shown to inhibit the migration and invasion of cancer cells by regulating the expression of genes involved in these processes. In neurons, CTIP has been shown to modulate the activity of ion channels, which are important for neuronal signaling. CTIP has also been shown to have anti-inflammatory effects by inhibiting the activity of the NF-kB pathway.

Advantages and Limitations for Lab Experiments

CTIP has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified, making it readily available for research. CTIP has also been shown to have potent effects on cancer cells and neurons, making it a valuable tool for studying these processes. However, CTIP has some limitations for lab experiments. It has not been extensively studied in vivo, and its effects on whole organisms are not well understood. CTIP also has some limitations in terms of its solubility and stability, which can affect its effectiveness in experiments.

Future Directions

There are several future directions for the study of CTIP. In cancer research, CTIP could be studied further to determine its effectiveness in vivo and its potential as a therapeutic agent. In neuroscience, CTIP could be studied further to determine its effects on neuronal signaling and its potential as a treatment for neurological disorders. CTIP could also be studied further in immunology to determine its potential as an anti-inflammatory agent. Additionally, new derivatives of CTIP could be synthesized and studied for their potential applications in various fields of scientific research.

Scientific Research Applications

CTIP has been extensively studied for its potential applications in various fields of scientific research. In cancer research, CTIP has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. CTIP has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. In neuroscience, CTIP has been shown to modulate the activity of ion channels, which are important for neuronal signaling. CTIP has also been shown to have anti-inflammatory effects and has been studied for its potential applications in immunology.